Cas no 2137627-34-8 (2-Benzofuranmethanesulfonyl chloride, α-methyl-)

2-Benzofuranmethanesulfonyl chloride, α-methyl-, is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its benzofuran backbone and α-methyl substitution enhance reactivity and selectivity in sulfonylation reactions, making it valuable for constructing complex molecular frameworks. The compound’s stability under controlled conditions ensures reliable performance in nucleophilic substitution and coupling reactions. Its structural features allow for precise functionalization of target molecules, particularly in the development of bioactive compounds. Suitable for use in anhydrous environments, it requires careful handling due to its moisture-sensitive nature. This reagent is favored for its efficiency in introducing sulfonyl groups into heterocyclic systems.

2-Benzofuranmethanesulfonyl chloride, α-methyl- structure

2137627-34-8 structure

Product Name:2-Benzofuranmethanesulfonyl chloride, α-methyl-

CAS No:2137627-34-8

MF:C₁₀H₉ClO₃S

MW:244.694660902023

CID:5286830

PubChem ID:165443320

Update Time:2025-05-28

2-Benzofuranmethanesulfonyl chloride, α-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Benzofuranmethanesulfonyl chloride, α-methyl-
- 1-(1-benzofuran-2-yl)ethane-1-sulfonyl chloride
- EN300-681352
- 2137627-34-8
- Inchi： 1S/C10H9ClO3S/c1-7(15(11,12)13)10-6-8-4-2-3-5-9(8)14-10/h2-7H,1H3
- InChI Key： NIFGZUCPOUKFHD-UHFFFAOYSA-N
- SMILES： O1C2=CC=CC=C2C=C1C(C)S(Cl)(=O)=O

Computed Properties

Exact Mass: 243.9960930g/mol
Monoisotopic Mass: 243.9960930g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 55.7Å²

Experimental Properties

Density: 1.419±0.06 g/cm3(Predicted)
Boiling Point: 351.7±25.0 °C(Predicted)

2-Benzofuranmethanesulfonyl chloride, α-methyl- Pricemore >>

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Enamine	EN300-681352-0.05g	1-(1-benzofuran-2-yl)ethane-1-sulfonyl chloride	2137627-34-8	0.05g	$948.0	2023-03-11
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Enamine	EN300-681352-10.0g	1-(1-benzofuran-2-yl)ethane-1-sulfonyl chloride	2137627-34-8	10.0g	$4852.0	2023-03-11